Cas no 95493-97-3 (2-(benzylthio)pyrimidine-4,5,6-triamine)

• Product Name: 2-(benzylthio)pyrimidine-4,5,6-triamine
• CAS No: 95493-97-3
• MF: C₁₁H₁₃N₅S
• MW: 247.319419622421
• CID: 2139858
• PubChem ID: 50993060
• Update Time: 2025-04-21

2-(benzylthio)pyrimidine-4,5,6-triamine Chemical and Physical Properties

Names and Identifiers

• 2-(benzylthio)pyrimidine-4,5,6-triamine
• TXUMUGFOEVKZPM-UHFFFAOYSA-N
• 2-benzylthio-4,5,6-triaminopyrimidine
• 95493-97-3
• SCHEMBL5450296
• DB-312787

• Inchi： 1S/C11H13N5S/c12-8-9(13)15-11(16-10(8)14)17-6-7-4-2-1-3-5-7/h1-5H,6,12H2,(H4,13,14,15,16)
• InChI Key： TXUMUGFOEVKZPM-UHFFFAOYSA-N
• SMILES： S(C1N=C(C(=C(N)N=1)N)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.08916661Da
• Monoisotopic Mass: 247.08916661Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 129Ų